Cas no 1260856-89-0 (4-(2-bromo-6-fluorophenyl)piperidine)

• Product Name: 4-(2-bromo-6-fluorophenyl)piperidine
• CAS No: 1260856-89-0
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5896077
• PubChem ID: 83392379
• Update Time: 2025-05-22

4-(2-bromo-6-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-fluorophenyl)piperidine
• EN300-1914940
• 1260856-89-0

• Inchi： 1S/C11H13BrFN/c12-9-2-1-3-10(13)11(9)8-4-6-14-7-5-8/h1-3,8,14H,4-7H2
• InChI Key： RKBQQSGLHRJYGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1CCNCC1)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2-bromo-6-fluorophenyl)piperidine

4-(2-Bromo-6-Fluorophenyl)Piperidine: A Comprehensive Overview

The compound CAS No. 1260856-89-0, commonly referred to as 4-(2-bromo-6-fluorophenyl)piperidine, is a synthetic organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a wide range of applications in drug discovery and development. The presence of a bromine atom at the 2-position and a fluorine atom at the 6-position of the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable tool for exploring novel therapeutic agents.

Recent studies have highlighted the potential of 4-(2-bromo-6-fluorophenyl)piperidine as a precursor for the development of bioactive molecules. Its structure allows for easy functionalization, enabling chemists to explore various substitution patterns and optimize pharmacokinetic properties. For instance, researchers have demonstrated that this compound can serve as a building block for designing inhibitors targeting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore its importance in drug discovery pipelines.

The synthesis of CAS No. 1260856-89-0 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and ring-closing metathesis. These methods have been optimized to achieve high yields and selectivity, ensuring scalability for industrial applications. Notably, advancements in catalytic systems have significantly improved the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of pharmacological activity, 4-(2-bromo-6-fluorophenyl)piperidine has shown promising results in preclinical studies. For example, it exhibits moderate inhibitory effects on histone deacetylases (HDACs), which are implicated in various cancers and inflammatory disorders. Additionally, its ability to modulate ion channels has been explored, suggesting potential applications in treating cardiovascular diseases and neurological conditions.

The toxicological profile of this compound has also been extensively evaluated. Studies indicate that it demonstrates low acute toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and suitability for human use.

From an analytical standpoint, the characterization of CAS No. 1260856-89-0 relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity, ensuring compliance with regulatory standards for pharmaceutical development.

In conclusion, 4-(2-bromo-6-fluorophenyl)piperidine represents a versatile scaffold with immense potential in drug discovery and development. Its unique chemical properties, combined with recent advancements in synthetic methodologies and pharmacological research, position it as a key player in the quest for novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry.